N-(5-chloro-2-methoxyphenyl)-N'-cyclohexylurea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-cyclohexylurea
• InChI: InChI=1S/C14H19ClN2O2/c1-19-13-8-7-10(15)9-12(13)17-14(18)16-11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3,(H2,16,17,18)
• InChI Key: WZTFOWGWZGQLEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)NC2CCCCC2
• Molecular Formula: C14H19ClN2O2
• Molecular Weight: 282.76 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-N'-cyclohexylurea is a chemical compound that has been the subject of various studies to understand its synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

The synthesis of compounds similar to N-(5-chloro-2-methoxyphenyl)-N'-cyclohexylurea often involves specific reactions and conditions. For example, Shi et al. (2007) described the synthesis of a related compound and its crystal structure characterization using X-ray single-crystal diffraction (Shi et al., 2007). Similarly, Özer et al. (2009) synthesized N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives and characterized them through various techniques including IR and 1H-NMR spectroscopy (Özer et al., 2009).

Molecular Structure Analysis

The molecular structure of compounds akin to N-(5-chloro-2-methoxyphenyl)-N'-cyclohexylurea is often complex. For instance, Xie et al. (2004) explored the unusual crystalline enantiomeric pairing of a similar compound (Xie et al., 2004).

Chemical Reactions and Properties

The chemical reactions and properties of compounds like N-(5-chloro-2-methoxyphenyl)-N'-cyclohexylurea can be diverse. Moustafa and Girgis (2007) described the synthesis and crystal structure determination of related compounds, shedding light on their molecular configurations and hydrogen bonding (Moustafa & Girgis, 2007).

Physical Properties Analysis

The physical properties of such compounds are often analyzed through X-ray crystallography and other techniques. Chelli et al. (2016) conducted a study that contributes to understanding the physical properties of similar molecules (Chelli et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are key aspects of such compounds. Studies like those by Inkaya et al. (2012) provide insights into the structural characteristics and chemical behavior of related compounds (Inkaya et al., 2012).